Cas no 5412-69-1 (2-Pentanol,5-(diethylamino)-)

• Product Name: 2-Pentanol,5-(diethylamino)-
• CAS No: 5412-69-1
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 371849
• PubChem ID: 95388
• Update Time: 2025-04-19

2-Pentanol,5-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,5-(diethylamino)-
• 5-(diethylamino)pentan-2-ol
• 2-Pentanol,5-(diethylamino)
• 5-Diaethylamino-pentan-2-ol
• 5-Diethylamino-2-pentanol
• 5-Diethylaminopentan-2-ol
• Diaethyl-(4-hydroxy-pentyl)-amin
• diethylaminopentan-4-ol
• N,N-diethyl-4-hydroxypentan-1-amine
• DTXSID301310392
• A829975
• 5-(Diethylamino)-2-pentanol
• W-110035
• NSC-6321
• AKOS009157273
• SCHEMBL557630
• NS00043235
• OAQYRNDEOJQVBN-UHFFFAOYSA-N
• 2-Pentanol, 5-(diethylamino)-
• OAQYRNDEOJQVBN-UHFFFAOYSA-
• EINECS 226-497-6
• FT-0635683
• InChI=1/C9H21NO/c1-4-10(5-2)8-6-7-9(3)11/h9,11H,4-8H2,1-3H3
• NSC 6321
• 5412-69-1
• NSC6321

• Inchi： 1S/C9H21NO/c1-4-10(5-2)8-6-7-9(3)11/h9,11H,4-8H2,1-3H3
• InChI Key： OAQYRNDEOJQVBN-UHFFFAOYSA-N
• SMILES： OC(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 159.16200
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 81.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Color/Form: Colorless or yellow transparent liquid
• Density: 0.86
• Boiling Point: 284.8°C (rough estimate)
• Refractive Index: 1.444-1.446
• PSA: 23.47000
• LogP: 1.48920
• Solubility: Not determined

2-Pentanol,5-(diethylamino)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25